Cas no 2169366-24-7 (N-(pyridin-2-yl)benzohydrazide)

N-(Pyridin-2-yl)benzohydrazide is a hydrazide derivative featuring a pyridine moiety linked to a benzohydrazide scaffold. This compound is of interest in medicinal and organic chemistry due to its versatile reactivity, serving as a key intermediate in the synthesis of heterocyclic compounds. Its structural framework allows for potential applications in coordination chemistry, where it may act as a ligand for metal complexes. The presence of both pyridine and hydrazide functional groups enhances its binding affinity and selectivity, making it useful in catalytic and pharmaceutical research. The compound exhibits stability under standard conditions, facilitating handling and storage in laboratory settings.
N-(pyridin-2-yl)benzohydrazide structure
2169366-24-7 structure
Product Name:N-(pyridin-2-yl)benzohydrazide
CAS No:2169366-24-7
MF:C12H11N3O
MW:213.235242128372
CID:6585549
PubChem ID:125510334
Update Time:2025-10-29

N-(pyridin-2-yl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

    • N-(pyridin-2-yl)benzohydrazide
    • 2169366-24-7
    • EN300-1276005
    • Inchi: 1S/C12H11N3O/c13-15(11-8-4-5-9-14-11)12(16)10-6-2-1-3-7-10/h1-9H,13H2
    • InChI Key: LVOLWAPXPAWSFO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)N(C1C=CC=CN=1)N

Computed Properties

  • Exact Mass: 213.090211983g/mol
  • Monoisotopic Mass: 213.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 59.2Ų

N-(pyridin-2-yl)benzohydrazide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1276005-1.0g
N-(pyridin-2-yl)benzohydrazide
2169366-24-7
1g
$0.0 2023-06-08
Enamine
EN300-1276005-50mg
N-(pyridin-2-yl)benzohydrazide
2169366-24-7
50mg
$612.0 2023-10-01
Enamine
EN300-1276005-100mg
N-(pyridin-2-yl)benzohydrazide
2169366-24-7
100mg
$640.0 2023-10-01
Enamine
EN300-1276005-250mg
N-(pyridin-2-yl)benzohydrazide
2169366-24-7
250mg
$670.0 2023-10-01
Enamine
EN300-1276005-500mg
N-(pyridin-2-yl)benzohydrazide
2169366-24-7
500mg
$699.0 2023-10-01
Enamine
EN300-1276005-1000mg
N-(pyridin-2-yl)benzohydrazide
2169366-24-7
1000mg
$728.0 2023-10-01
Enamine
EN300-1276005-2500mg
N-(pyridin-2-yl)benzohydrazide
2169366-24-7
2500mg
$1428.0 2023-10-01
Enamine
EN300-1276005-5000mg
N-(pyridin-2-yl)benzohydrazide
2169366-24-7
5000mg
$2110.0 2023-10-01
Enamine
EN300-1276005-10000mg
N-(pyridin-2-yl)benzohydrazide
2169366-24-7
10000mg
$3131.0 2023-10-01

Additional information on N-(pyridin-2-yl)benzohydrazide

Introduction to N-(pyridin-2-yl)benzohydrazide (CAS No. 2169366-24-7)

N-(pyridin-2-yl)benzohydrazide, identified by the CAS number 2169366-24-7, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic hydrazide derivative has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The molecular structure of N-(pyridin-2-yl)benzohydrazide features a pyridine ring linked to a benzohydrazide moiety, which contributes to its unique chemical properties and reactivity. Such structural characteristics make it a valuable scaffold for designing novel therapeutic agents.

The compound's significance is further underscored by its role in synthesizing various pharmacologically active molecules. In recent years, N-(pyridin-2-yl)benzohydrazide has been explored as an intermediate in the preparation of bioactive compounds targeting diverse biological pathways. For instance, its derivatives have shown promise in inhibiting enzymes associated with inflammatory responses, making it a potential candidate for developing anti-inflammatory drugs.

One of the most compelling aspects of N-(pyridin-2-yl)benzohydrazide is its ability to serve as a precursor for molecules with antimicrobial properties. The pyridine ring and benzohydrazide group are known to interact with bacterial and fungal cell membranes, disrupting their integrity and leading to cell death. This mechanism has been the focus of several studies aimed at discovering new antibiotics and antifungals. The compound's structure also allows for modifications that can enhance its binding affinity to specific targets, improving its efficacy as a therapeutic agent.

In the context of contemporary pharmaceutical research, N-(pyridin-2-yl)benzohydrazide has been investigated for its potential in oncology. Researchers have demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation, such as tyrosine kinases. By targeting these enzymes, N-(pyridin-2-yl)benzohydrazide-based molecules offer a promising approach to developing targeted cancer therapies. Additionally, the compound's ability to cross the blood-brain barrier has opened up avenues for treating central nervous system disorders.

The synthesis of N-(pyridin-2-yl)benzohydrazide involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the condensation of 2-pyridinecarboxaldehyde with phenylhydrazine, followed by purification steps to isolate the desired product. This synthetic route is well-documented and has been optimized for high yield and purity, making it suitable for industrial-scale production.

The pharmacokinetic properties of N-(pyridin-2-yl)benzohydrazide are another area of interest. Studies have shown that the compound exhibits moderate solubility in water and lipids, which is advantageous for formulating it into various dosage forms. Its bioavailability can be further enhanced by incorporating prodrugs or using nanotechnology-based delivery systems. These advancements are crucial for ensuring that the therapeutic effects of N-(pyridin-2-yl)benzohydrazide strong>-based drugs are maximized while minimizing side effects.

Ethical considerations are also paramount when developing new pharmaceuticals like those derived from N-()benzohydrazide). Rigorous testing is essential to assess both the efficacy and safety of these compounds before they can be used in clinical settings. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies are necessary to ensure that these drugs meet the highest standards of quality and safety.

In conclusion, N-()benzohydrazide (CAS No. 2169366247) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.